7-(4-methoxyphenyl)-3-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(4-methoxyphenyl)-3-[2-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C24H21N3O4S/c1-15-3-8-20-19(11-15)27(9-10-31-20)21(28)12-26-14-25-22-18(13-32-23(22)24(26)29)16-4-6-17(30-2)7-5-16/h3-8,11,13-14H,9-10,12H2,1-2H3
• InChI Key: LQKJIRVYALFWND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCCN2C(=O)CN3C=NC4=C(C3=O)SC=C4C5=CC=C(C=C5)OC
• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol

Description

7-(4-methoxyphenyl)-3-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H21N3O4S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality 7-(4-methoxyphenyl)-3-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-methoxyphenyl)-3-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel heterocyclic compounds derived from visnaginone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, were synthesized and exhibited significant anti-inflammatory and analgesic activities. These compounds were screened as cyclooxygenase-1/2 inhibitors, showing high inhibitory activity and selectivity for COX-2, alongside notable analgesic and anti-inflammatory effects (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Research on new visnagen and khellin furochromone pyrimidine derivatives has demonstrated promising analgesic and anti-inflammatory activities, underscoring the potential of these compounds for therapeutic use (A. Abu‐Hashem, M. Youssef, 2011).

Antimicrobial and Anti-inflammatory Agents

• A study on substituted pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidinone derivatives highlighted their synthesis as antimicrobial agents, demonstrating effectiveness against various microbial strains. These compounds were synthesized using a novel approach, offering insights into the development of new antimicrobial drugs (Ahmed A. Fayed et al., 2014).

• Thienopyrimidine derivatives were prepared and tested as antimicrobial and anti-inflammatory agents, showing remarkable activity against fungi, bacteria, and inflammation. The research suggests the potential of thienopyrimidine compounds in treating various microbial infections and inflammatory conditions (M. Tolba et al., 2018).

Antitumor Activity

• The synthesis and evaluation of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives for antitumor activity were conducted, showing significant anticancer effects against several human cancer cell lines. This research underscores the therapeutic potential of thieno[3,2-d]pyrimidine derivatives in cancer treatment (H. Hafez, Abdel-Rhman B. A. El-Gazzar, 2017).